Cas no 1354827-49-8 (4-(5-bromo-1H-pyrazol-3-yl)pyridine)

• Product Name: 4-(5-bromo-1H-pyrazol-3-yl)pyridine
• CAS No: 1354827-49-8
• MF: C₈H₆BrN₃
• MW: 224.057340145111
• CID: 5917351
• PubChem ID: 129951181
• Update Time: 2025-05-20

4-(5-bromo-1H-pyrazol-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(5-bromo-1H-pyrazol-3-yl)pyridine
• Pyridine, 4-(5-bromo-1H-pyrazol-3-yl)-
• EN300-6503758
• 1354827-49-8

• Inchi： 1S/C8H6BrN3/c9-8-5-7(11-12-8)6-1-3-10-4-2-6/h1-5H,(H,11,12)
• InChI Key： DWVSQBAUYHTSRQ-UHFFFAOYSA-N
• SMILES： C1=NC=CC(C2C=C(Br)NN=2)=C1

Computed Properties

• Exact Mass: 222.97451g/mol
• Monoisotopic Mass: 222.97451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.651±0.06 g/cm3(Predicted)
• Boiling Point: 391.7±27.0 °C(Predicted)
• pka: 8.72±0.10(Predicted)

Additional information on 4-(5-bromo-1H-pyrazol-3-yl)pyridine

Research Brief on 4-(5-bromo-1H-pyrazol-3-yl)pyridine (CAS: 1354827-49-8) in Chemical Biology and Pharmaceutical Applications

The compound 4-(5-bromo-1H-pyrazol-3-yl)pyridine (CAS: 1354827-49-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, featuring a pyrazole-pyridine scaffold, serves as a key intermediate in the synthesis of biologically active molecules, particularly in the design of kinase inhibitors and other therapeutic agents. Recent studies highlight its potential in modulating protein-protein interactions and targeting specific enzymatic pathways, making it a valuable tool in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 4-(5-bromo-1H-pyrazol-3-yl)pyridine as a building block for the development of novel JAK2 inhibitors. The bromo-substituted pyrazole moiety was found to enhance binding affinity to the ATP-binding site of JAK2, a critical target in myeloproliferative disorders. The study demonstrated that derivatives of this compound exhibited nanomolar inhibitory activity, with improved selectivity profiles compared to existing therapeutics. These findings underscore the compound's potential in addressing unmet medical needs in hematologic malignancies.

Another significant application was reported in Bioorganic & Medicinal Chemistry Letters, where 4-(5-bromo-1H-pyrazol-3-yl)pyridine was utilized in the synthesis of allosteric modulators for G-protein-coupled receptors (GPCRs). The compound's structural flexibility allowed for fine-tuning of receptor subtype selectivity, particularly in the context of neurodegenerative diseases. The research team employed structure-activity relationship (SAR) studies to optimize the pharmacophore, resulting in lead compounds with enhanced blood-brain barrier permeability and metabolic stability.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient routes to 4-(5-bromo-1H-pyrazol-3-yl)pyridine. A 2024 paper in Organic Process Research & Development described a scalable, metal-free synthesis protocol that improved yield from 58% to 82% while reducing hazardous byproducts. This methodological breakthrough addresses previous challenges in large-scale production, facilitating broader application in pharmaceutical manufacturing. The new protocol employs a tandem cyclization-arylation strategy under mild conditions, demonstrating the compound's accessibility for industrial applications.

Emerging research also explores the compound's potential in targeted protein degradation. A recent preprint in ChemRxiv details its incorporation into proteolysis-targeting chimeras (PROTACs), where it serves as a warhead for E3 ubiquitin ligase recruitment. Preliminary data show promising degradation efficiency for several oncology targets, with potential applications in overcoming drug resistance. This innovative approach expands the therapeutic possibilities of 4-(5-bromo-1H-pyrazol-3-yl)pyridine beyond traditional inhibition strategies.

In conclusion, 4-(5-bromo-1H-pyrazol-3-yl)pyridine (CAS: 1354827-49-8) continues to demonstrate remarkable versatility in pharmaceutical research. Its applications span from kinase inhibition to protein degradation, supported by ongoing improvements in synthetic accessibility. As research progresses, this compound is poised to contribute significantly to the development of next-generation therapeutics, particularly in areas of precision medicine and targeted therapies. Future directions may include exploration of its utility in covalent inhibitor design and as a scaffold for multifunctional drug conjugates.